(3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid

• IUPAC Name: (3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16FNO4S/c1-9-7-11(4-5-12(9)14)20(18,19)15-6-2-3-10(8-15)13(16)17/h4-5,7,10H,2-3,6,8H2,1H3,(H,16,17)/t10-/m1/s1
• InChI Key: JKHQWADGUHRPMW-SNVBAGLBSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCC(C2)C(=O)O)F
• Isomeric SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC[C@H](C2)C(=O)O)F
• Molecular Formula: C13H16FNO4S
• Molecular Weight: 301.34 g/mol

Description

(3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid is a chemical compound that has been gaining attention in the scientific community due to its potential applications in pharmaceutical research. This compound is also known as FMP3 and has been studied extensively for its mechanism of action and its effects on biochemical and physiological systems.

Mechanism of Action

The mechanism of action of (3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid is not fully understood. However, studies have shown that the compound can interact with several targets, including enzymes and receptors, leading to changes in biochemical and physiological systems. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that this compound can have several biochemical and physiological effects. For example, the compound has been shown to inhibit the activity of certain enzymes, leading to changes in metabolic pathways. Additionally, the compound has been shown to interact with certain receptors, leading to changes in signaling pathways. These effects have been studied extensively and are of great interest to the scientific community.

Advantages and Limitations for Lab Experiments

(3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid has several advantages and limitations for lab experiments. One of the advantages is that the compound is relatively easy to synthesize, making it readily available for research purposes. Additionally, the compound has been shown to have activity against several targets, making it a versatile tool for studying biochemical and physiological systems. However, one limitation of the compound is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on (3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid. One direction is to further elucidate the mechanism of action of the compound, which could lead to the development of more effective drugs. Another direction is to study the compound's effects on specific biochemical and physiological systems, which could provide insights into the underlying mechanisms of disease. Additionally, the compound could be used to develop new tools for studying enzyme and receptor activity, which could have broad applications in pharmaceutical research.

Synthesis Methods

The synthesis of (3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid involves several steps. The first step is the preparation of (3R)-1-(4-fluoro-3-methylphenyl)piperidine-3-carboxylic acid, which is then reacted with sulfonyl chloride to form the final product. This synthesis method has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

(3R)-1-(4-fluoro-3-methylphenyl)sulfonylpiperidine-3-carboxylic acid has been used in various scientific research applications. One of the most significant applications is in the field of drug discovery, where this compound has been studied for its potential as a drug candidate. The compound has been shown to have activity against several targets, including enzymes and receptors, making it a promising candidate for drug development.